Cas no 637747-59-2 (3-(1,3-benzothiazol-2-yl)-8-(diethylamino)methyl-7-hydroxy-4H-chromen-4-one)
3-(1,3-benzothiazol-2-yl)-8-(diethylamino)methyl-7-hydroxy-4H-chromen-4-one Chemical and Physical Properties
Names and Identifiers
-
- 3-(1,3-benzothiazol-2-yl)-8-(diethylamino)methyl-7-hydroxy-4H-chromen-4-one
- 3-(1,3-benzothiazol-2-yl)-8-(diethylaminomethyl)-7-hydroxychromen-4-one
- Z57281147
- 3-(benzo[d]thiazol-2-yl)-8-((diethylamino)methyl)-7-hydroxy-4H-chromen-4-one
- CHEMBL2177564
- F0308-0907
- AKOS002181904
- Oprea1_744469
- 637747-59-2
-
- Inchi: 1S/C21H20N2O3S/c1-3-23(4-2)11-14-17(24)10-9-13-19(25)15(12-26-20(13)14)21-22-16-7-5-6-8-18(16)27-21/h5-10,12,24H,3-4,11H2,1-2H3
- InChI Key: QNUDGWBYBGYEGA-UHFFFAOYSA-N
- SMILES: S1C2C=CC=CC=2N=C1C1=COC2C(=CC=C(C=2CN(CC)CC)O)C1=O
Computed Properties
- Exact Mass: 380.11946368g/mol
- Monoisotopic Mass: 380.11946368g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 27
- Rotatable Bond Count: 5
- Complexity: 580
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 90.9Ų
3-(1,3-benzothiazol-2-yl)-8-(diethylamino)methyl-7-hydroxy-4H-chromen-4-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0308-0907-2μmol |
3-(1,3-benzothiazol-2-yl)-8-[(diethylamino)methyl]-7-hydroxy-4H-chromen-4-one |
637747-59-2 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0308-0907-5μmol |
3-(1,3-benzothiazol-2-yl)-8-[(diethylamino)methyl]-7-hydroxy-4H-chromen-4-one |
637747-59-2 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0308-0907-10μmol |
3-(1,3-benzothiazol-2-yl)-8-[(diethylamino)methyl]-7-hydroxy-4H-chromen-4-one |
637747-59-2 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0308-0907-20μmol |
3-(1,3-benzothiazol-2-yl)-8-[(diethylamino)methyl]-7-hydroxy-4H-chromen-4-one |
637747-59-2 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0308-0907-1mg |
3-(1,3-benzothiazol-2-yl)-8-[(diethylamino)methyl]-7-hydroxy-4H-chromen-4-one |
637747-59-2 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0308-0907-2mg |
3-(1,3-benzothiazol-2-yl)-8-[(diethylamino)methyl]-7-hydroxy-4H-chromen-4-one |
637747-59-2 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0308-0907-3mg |
3-(1,3-benzothiazol-2-yl)-8-[(diethylamino)methyl]-7-hydroxy-4H-chromen-4-one |
637747-59-2 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0308-0907-4mg |
3-(1,3-benzothiazol-2-yl)-8-[(diethylamino)methyl]-7-hydroxy-4H-chromen-4-one |
637747-59-2 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0308-0907-5mg |
3-(1,3-benzothiazol-2-yl)-8-[(diethylamino)methyl]-7-hydroxy-4H-chromen-4-one |
637747-59-2 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0308-0907-10mg |
3-(1,3-benzothiazol-2-yl)-8-[(diethylamino)methyl]-7-hydroxy-4H-chromen-4-one |
637747-59-2 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
3-(1,3-benzothiazol-2-yl)-8-(diethylamino)methyl-7-hydroxy-4H-chromen-4-one Related Literature
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
Additional information on 3-(1,3-benzothiazol-2-yl)-8-(diethylamino)methyl-7-hydroxy-4H-chromen-4-one
In-Depth Analysis of 3-(1,3-benzothiazol-2-yl)-8-(diethylamino)methyl-7-hydroxy-4H-chromen-4-one (CAS No. 637747-59-2)
The compound 3-(1,3-benzothiazol-2-yl)-8-(diethylamino)methyl-7-hydroxy-4H-chromen-4-one (CAS No. 637747-59-2) is a highly specialized fluorophore and chromophore with significant applications in fluorescence imaging, molecular probes, and advanced material sciences. Its unique structural features, including the benzothiazole and chromen-4-one moieties, contribute to its exceptional photophysical properties, making it a subject of intense research in both academic and industrial settings.
Recent advancements in fluorescence-based technologies have driven demand for novel compounds like 3-(1,3-benzothiazol-2-yl)-8-(diethylamino)methyl-7-hydroxy-4H-chromen-4-one. Researchers are particularly interested in its high quantum yield, Stokes shift, and pH-sensitive emission characteristics. These properties align with current trends in bioimaging, where precision and sensitivity are paramount. The compound’s ability to function as a molecular probe for detecting microenvironmental changes has also garnered attention in cancer research and neurodegenerative disease studies.
From a synthetic chemistry perspective, the diethylamino and hydroxy groups in this molecule offer versatile sites for further functionalization. This adaptability makes it a valuable scaffold for designing derivatives with tailored optical properties. In material science, its incorporation into polymers and nanoparticles has shown promise for developing next-generation sensors and optoelectronic devices. The compound’s benzothiazole-chromenone hybrid structure is particularly noteworthy for its stability under varying conditions, a critical factor for long-term applications.
Environmental and sustainability considerations are increasingly shaping research directions, and 637747-59-2 is no exception. Studies are exploring its biodegradability and potential as a green alternative to traditional fluorophores. Additionally, its compatibility with aqueous systems enhances its appeal for eco-friendly applications. The compound’s role in renewable energy technologies, such as dye-sensitized solar cells, is another area of active investigation, reflecting broader societal priorities.
For researchers seeking reliable data on 3-(1,3-benzothiazol-2-yl)-8-(diethylamino)methyl-7-hydroxy-4H-chromen-4-one, key questions often revolve around its solubility profiles, excitation/emission maxima, and stability under physiological conditions. These parameters are crucial for applications in live-cell imaging and diagnostic tools. The compound’s synthesis route, typically involving condensation and alkylation steps, is also a frequent topic of inquiry, especially for those optimizing large-scale production.
Looking ahead, the integration of 637747-59-2 with emerging technologies like artificial intelligence-assisted drug discovery and quantum computing interfaces presents exciting possibilities. Its molecular structure offers a platform for exploring structure-property relationships through computational modeling, a growing trend in materials informatics. As interdisciplinary research expands, this compound’s unique characteristics position it as a versatile tool across multiple scientific frontiers.
637747-59-2 (3-(1,3-benzothiazol-2-yl)-8-(diethylamino)methyl-7-hydroxy-4H-chromen-4-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)